Cas no 74575-26-1 (3-2-(morpholin-4-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 3-2-(morpholin-4-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 74575-26-1
• MF: C₁₄H₁₇N₃O₂S
• MW: 291.368681669235
• CID: 6187724
• PubChem ID: 78209054
• Update Time: 2025-06-11

3-2-(morpholin-4-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-2-(morpholin-4-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• 3-[2-(morpholin-4-yl)ethyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• 74575-26-1

• Inchi： 1S/C14H17N3O2S/c18-13-11-3-1-2-4-12(11)15-14(20)17(13)6-5-16-7-9-19-10-8-16/h1-4,11H,5-10H2
• InChI Key： GXWYHJHFAWEZIJ-UHFFFAOYSA-N
• SMILES： S=C1N=C2C=CC=CC2C(N1CCN1CCOCC1)=O

Computed Properties

• Exact Mass: 291.10414797g/mol
• Monoisotopic Mass: 291.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.2Ų

Additional information on 3-2-(morpholin-4-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

Comprehensive Overview of 3-2-(morpholin-4-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 74575-26-1)

The compound 3-2-(morpholin-4-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 74575-26-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This tetrahydroquinazolinone derivative is characterized by the presence of a morpholine ring and a sulfanylidene group, which contribute to its diverse reactivity and biological activity. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 74575-26-1, as they often serve as key scaffolds in medicinal chemistry. The morpholin-4-yl moiety, in particular, is a common pharmacophore found in many FDA-approved drugs, enhancing the compound's solubility and bioavailability. Meanwhile, the sulfanylidene group offers opportunities for further chemical modifications, making it a versatile intermediate in synthetic organic chemistry. These attributes align with current trends in precision medicine and targeted therapy, where researchers seek molecules with high specificity and minimal side effects.

The synthesis of 3-2-(morpholin-4-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and efficiency, reflecting the broader shift toward green chemistry and sustainable practices. Analytical methods like NMR spectroscopy, mass spectrometry, and X-ray crystallography are critical for confirming its structure and purity, ensuring reproducibility in research settings.

From a pharmacological perspective, preliminary studies suggest that 74575-26-1 may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. This has sparked interest in its potential applications for autoimmune diseases and chronic inflammation, which are among the most searched health topics today. Additionally, its quinazolinone core is structurally similar to several anticancer agents, prompting investigations into its antineoplastic properties. However, further in vitro and in vivo studies are needed to validate these hypotheses.

Beyond therapeutics, CAS No. 74575-26-1 is also relevant in material science. Its conjugated system and electron-rich heteroatoms make it a candidate for organic semiconductors and photocatalysts, aligning with the global push for renewable energy solutions. Researchers are exploring its electrochemical properties to determine its suitability for energy storage devices, a topic frequently queried in academic and industrial search engines.

In conclusion, 3-2-(morpholin-4-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one represents a promising compound at the intersection of chemistry, biology, and materials science. Its multifaceted applications—from drug development to advanced materials—highlight its importance in contemporary research. As scientific inquiries into heterocyclic frameworks and structure-activity relationships continue to rise, this compound is poised to remain a subject of intense study and innovation.